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Compound of Interest

Benzyl (4-
Compound Name:
hydroxycyclohexyl)carbamate

Cat. No.: B096813

CAS Number: 16801-62-0

This technical guide provides a comprehensive overview of Benzyl (4-
hydroxycyclohexyl)carbamate, a key intermediate in organic synthesis, particularly in the
development of pharmaceutical compounds. This document is intended for researchers,
scientists, and drug development professionals.

Chemical Properties and Data

Benzyl (4-hydroxycyclohexyl)carbamate, also known as N-Cbz-4-hydroxycyclohexylamine,
is a carbamate derivative with a molecular formula of C14aH19NOs.[1] The benzyloxycarbonyl
(Cbz) group serves as a common protecting group for the amine functionality, which is crucial
in multi-step organic syntheses.[2] The presence of a hydroxyl group on the cyclohexyl ring
provides a site for further chemical modification.

Table 1: Physicochemical Properties of Benzyl (4-hydroxycyclohexyl)carbamate
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Property Value Reference
CAS Number 16801-62-0 [1]
Molecular Formula C14H19NOs [1]
Molecular Weight 249.31 g/mol

Melting Point 161-165 °C

Boiling Point 427.6 °C at 760 mmHg

Appearance Colorless or yellowish crystal [1]

N Soluble in common organic
Solubility vent [1]
solvents

Synthesis and Experimental Protocols

The primary method for the synthesis of Benzyl (4-hydroxycyclohexyl)carbamate is the
reaction of 4-aminocyclohexanol with benzyl chloroformate.[1][2] This reaction, a standard N-
benzyloxycarbonylation, effectively protects the primary amine.[2]

General Synthesis Protocol

A general procedure for the synthesis involves the following steps:[1]

» Dissolution: 4-aminocyclohexanol is dissolved in a suitable organic solvent, typically
dichloromethane.

» Addition of Reagent: Benzyl chloroformate (Cbz-Cl) is added to the solution.

¢ Reaction: The mixture is stirred at room temperature for a specified period to allow the
reaction to proceed.

o Work-up: The reaction is quenched, often with the addition of brine, and the organic layer is
separated.

 [solation: The crude product is isolated by filtration.
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 Purification: The final product is purified by recrystallization to yield Benzyl (4-
hydroxycyclohexyl)carbamate.[1]

Diagram 1: General Synthesis Workflow
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Caption: Workflow for the synthesis of Benzyl (4-hydroxycyclohexyl)carbamate.

Applications in Research and Drug Development

Benzyl (4-hydroxycyclohexyl)carbamate is primarily utilized as a versatile intermediate in
organic synthesis and medicinal chemistry.[1] The carbamate functional group is a stable and
effective protecting group for amines, a crucial aspect in the synthesis of complex molecules.[2]

The role of carbamates in drug design is significant, as they can act as peptide bond isosteres,
enhancing the metabolic stability and cell permeability of drug candidates.[3] While specific
biological activities for Benzyl (4-hydroxycyclohexyl)carbamate are not extensively
documented in publicly available literature, its structural motifs are found in various biologically
active compounds. For instance, carbamate derivatives have been investigated as potential
therapeutic agents for Alzheimer's disease and as neuroprotective agents.[4][5]

The cyclohexyl scaffold provides a rigid framework that can be functionalized, and the hydroxyl
group offers a point for further chemical elaboration, making this compound a valuable building
block for creating libraries of molecules for drug discovery programs.

Diagram 2: Role in Drug Discovery
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Application of Benzyl (4-hydroxycyclohexyl)carbamate in Drug Discovery
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Caption: Conceptual workflow for utilizing the compound in drug discovery.

Safety Information

Under normal laboratory operating conditions, Benzyl (4-hydroxycyclohexyl)carbamate is
considered relatively safe. However, standard laboratory safety protocols should always be
followed. This includes avoiding contact with skin, eyes, and the respiratory tract, and
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preventing ingestion. In case of contact or ingestion, immediate rinsing with water and seeking
medical attention is advised.[1] Appropriate personal protective equipment (PPE), such as
safety goggles, gloves, and a lab coat, should be worn when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Benzyl (4-
hydroxycyclohexyl)carbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096813#cas-number-for-benzyl-4-hydroxycyclohexyl-
carbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.chembk.com/en/chem/benzyl%20(4-hydroxycyclohexyl)carbamate
https://www.benchchem.com/product/b096813?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/benzyl%20(4-hydroxycyclohexyl)carbamate
https://www.benchchem.com/pdf/Step_by_step_synthesis_of_Benzyl_4_iodocyclohexyl_carbamate_from_4_iodocyclohexylamine.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4393377/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4393377/
https://pubmed.ncbi.nlm.nih.gov/38157596/
https://pubmed.ncbi.nlm.nih.gov/38157596/
https://pubmed.ncbi.nlm.nih.gov/38157596/
https://pubmed.ncbi.nlm.nih.gov/31444084/
https://pubmed.ncbi.nlm.nih.gov/31444084/
https://www.benchchem.com/product/b096813#cas-number-for-benzyl-4-hydroxycyclohexyl-carbamate
https://www.benchchem.com/product/b096813#cas-number-for-benzyl-4-hydroxycyclohexyl-carbamate
https://www.benchchem.com/product/b096813#cas-number-for-benzyl-4-hydroxycyclohexyl-carbamate
https://www.benchchem.com/product/b096813#cas-number-for-benzyl-4-hydroxycyclohexyl-carbamate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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